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Compound of Interest

Compound Name: 3-Fluoro-2-iodoaniline

Cat. No.: B1320775 Get Quote

Essential Safety and Handling Guide for 3-
Fluoro-2-iodoaniline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Fluoro-2-iodoaniline in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Safety Summary

3-Fluoro-2-iodoaniline is a hazardous substance that requires careful handling. It is harmful if

swallowed, inhaled, or comes into contact with skin.[1] It is also known to cause serious eye

and skin irritation.[1][2]
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[1]

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[1]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1][2]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation[1][2]

Specific target organ toxicity — single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Fluoro-2-
iodoaniline to prevent exposure.
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PPE Category Equipment Specification Standard

Eye and Face Protection
Chemical safety goggles or a

face shield.

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US).

[3][4]

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use

and disposed of properly after.

Conforming to EN 374 (EU) or

ASTM F739 (US).[5][6]

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes. For

larger quantities or risk of

splashing, an impervious gown

is recommended.[7]

N/A

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[3][4]

N/A

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following procedural steps is critical for the safe handling of 3-Fluoro-2-
iodoaniline.

Preparation:

Ensure a chemical fume hood is operational and available.

Gather all necessary PPE and ensure it is in good condition.

Have a spill kit readily accessible.

Prepare a designated and clearly labeled waste container for halogenated organic waste.
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Handling:

Don all required PPE before entering the designated handling area.

Conduct all weighing and transferring of 3-Fluoro-2-iodoaniline within a chemical fume

hood to avoid inhalation of dust or vapors.

Avoid direct contact with the chemical. Use appropriate tools (spatulas, etc.) for handling.

Keep the container tightly closed when not in use.[5]

Post-Handling:

Decontaminate the work area and any equipment used.

Carefully remove PPE, avoiding self-contamination.

Wash hands thoroughly with soap and water after handling.[3]

Disposal Plan

Proper disposal of 3-Fluoro-2-iodoaniline and its containers is crucial to prevent

environmental contamination and ensure safety.

Waste Segregation:

All waste containing 3-Fluoro-2-iodoaniline, including contaminated consumables (e.g.,

gloves, wipes, filter paper), must be collected in a designated, properly labeled, and

sealed container for halogenated waste.

Container Management:

The waste container must be made of a compatible material and kept closed.

The label should clearly identify the contents as "Hazardous Waste: 3-Fluoro-2-
iodoaniline" and include appropriate hazard symbols.

Disposal Route:
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Dispose of the chemical and its container through a licensed and approved hazardous

waste disposal company.[3][8]

Do not dispose of this chemical down the drain or in general waste.[3]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance and to arrange for waste pickup.[8]

Emergency Procedures

In case of skin contact: Immediately wash the affected area with plenty of soap and water.[3]

Seek medical attention if irritation persists.

In case of eye contact: Rinse cautiously with water for several minutes.[5] Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

If inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.[3] Seek medical attention if you feel unwell.

If swallowed: Rinse mouth with water.[5] Do NOT induce vomiting. Seek immediate medical

attention.

In case of a spill: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert

absorbent material (e.g., sand, vermiculite) and collect it into a suitable container for

disposal.[4][9]

Workflow for Handling and Disposal of 3-Fluoro-2-iodoaniline
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Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1320775?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/20029093
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-iodoaniline
https://www.fishersci.com/store/msds?partNumber=AAL1772306&productDescription=5-FLUORO-2-IODOANILINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119275000&countryCode=US&language=en
https://sodiumiodide.net/msds/2-Fluoro-4-Iodoaniline%20MSDS.pdf
https://www.chemicalbook.com/msds/2-fluoro-4-iodoaniline.pdf
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.benchchem.com/pdf/Proper_Disposal_of_3_6_Dichloro_2_4_difluoroaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.tcichemicals.com/JP/en/sds/C1800_JP_EN.pdf
https://www.benchchem.com/product/b1320775#personal-protective-equipment-for-handling-3-fluoro-2-iodoaniline
https://www.benchchem.com/product/b1320775#personal-protective-equipment-for-handling-3-fluoro-2-iodoaniline
https://www.benchchem.com/product/b1320775#personal-protective-equipment-for-handling-3-fluoro-2-iodoaniline
https://www.benchchem.com/product/b1320775#personal-protective-equipment-for-handling-3-fluoro-2-iodoaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1320775?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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